Cas no 7506-93-6 (methyl (2-nitrophenoxy)acetate)

• Product Name: methyl (2-nitrophenoxy)acetate
• CAS No: 7506-93-6
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD01848836
• CID: 981206
• PubChem ID: 348499
• Update Time: 2025-04-19

methyl (2-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2-nitrophenoxy)acetate
• methyl 2-(2-nitrophenoxy)acetate
• methyl o-nitrophenoxyacetate
• NSC-407841
• methyl2-(2-nitrophenoxy)acetate
• CS-0234149
• Oprea1_781802
• Z19688869
• EN300-139014
• NSC407841
• DTXSID30324847
• MFCD01848836
• 7506-93-6
• Methyl 2-(2-nitrophenoxy)-acetate
• LS-07584
• SCHEMBL12309435
• AKOS000499198
• J-521817
• STL065361

• MDL： MFCD01848836
• Inchi： 1S/C9H9NO5/c1-14-9(11)6-15-8-5-3-2-4-7(8)10(12)13/h2-5H,6H2,1H3
• InChI Key： DCTZWJFKYORNHV-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 328.3°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.536
• PSA: 81.35000
• LogP: 1.66980